Cas no 2229256-68-0 (1-(2,2-dimethylthiolan-3-yl)cyclopropan-1-ol)

• Product Name: 1-(2,2-dimethylthiolan-3-yl)cyclopropan-1-ol
• CAS No: 2229256-68-0
• MF: C₉H₁₆OS
• MW: 172.287741661072
• CID: 6396482
• PubChem ID: 165667183
• Update Time: 2025-11-01

1-(2,2-dimethylthiolan-3-yl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-dimethylthiolan-3-yl)cyclopropan-1-ol
• 2229256-68-0
• EN300-1726653

• Inchi： 1S/C9H16OS/c1-8(2)7(3-6-11-8)9(10)4-5-9/h7,10H,3-6H2,1-2H3
• InChI Key： WWZDDCGOFKBNKI-UHFFFAOYSA-N
• SMILES： S1CCC(C1(C)C)C1(CC1)O

Computed Properties

• Exact Mass: 172.09218630g/mol
• Monoisotopic Mass: 172.09218630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 45.5Ų

Additional information on 1-(2,2-dimethylthiolan-3-yl)cyclopropan-1-ol

Comprehensive Overview of 1-(2,2-dimethylthiolan-3-yl)cyclopropan-1-ol (CAS No. 2229256-68-0)

1-(2,2-dimethylthiolan-3-yl)cyclopropan-1-ol (CAS No. 2229256-68-0) is a structurally unique organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework combines a cyclopropanol moiety with a 2,2-dimethylthiolane ring, offering intriguing chemical properties. This compound exemplifies the growing trend of sulfur-containing heterocycles in drug discovery, particularly in the development of novel enzyme inhibitors and bioactive molecules.

The cyclopropane group in this molecule contributes to its conformational rigidity, a feature highly valued in medicinal chemistry for improving target binding specificity. Meanwhile, the thiolane ring introduces potential for hydrogen bonding and lipophilicity modulation, addressing current challenges in optimizing drug-like properties. Researchers are particularly interested in how the steric effects from the 2,2-dimethyl substitution influence the compound's metabolic stability and cell permeability.

Recent literature highlights the compound's relevance to fragment-based drug design, where its molecular weight (248.39 g/mol) and polar surface area make it an attractive starting point for lead optimization. The presence of both hydrogen bond donors and acceptors in its structure aligns with current strategies for developing CNS-penetrant molecules, a hot topic in neurodegenerative disease research. Computational studies suggest potential interactions with GPCR targets, though experimental validation is ongoing.

From a synthetic chemistry perspective, the preparation of 1-(2,2-dimethylthiolan-3-yl)cyclopropan-1-ol involves innovative approaches to stereoselective cyclopropanation and thiolane ring formation. These methods reflect broader industry shifts toward atom-economical processes and green chemistry principles. The compound's chiral centers present opportunities for developing enantioselective synthesis routes, addressing the pharmaceutical industry's growing demand for single-isomer drugs.

Analytical characterization of this compound typically employs advanced techniques like NMR spectroscopy (particularly 13C and 1H NMR), mass spectrometry, and X-ray crystallography. These methods confirm the unique three-dimensional structure that contributes to its potential biological activity. The logP value (predicted around 2.1) suggests favorable drug-likeness, while its melting point and solubility profile inform formulation strategies.

In material science applications, derivatives of 1-(2,2-dimethylthiolan-3-yl)cyclopropan-1-ol have shown promise as ligands for catalysis and building blocks for functional polymers. The thioether functionality may enable coordination chemistry applications, while the cyclopropane ring could impart unique material properties through ring-strain effects. These diverse applications reflect the compound's versatility beyond pharmaceutical uses.

Environmental and ADME studies (Absorption, Distribution, Metabolism, Excretion) of related compounds suggest that the thiolane moiety may influence biotransformation pathways, a critical consideration in drug development. Current research explores whether the steric hindrance from the dimethyl groups enhances metabolic resistance compared to unsubstituted analogs, addressing a key challenge in improving drug half-lives.

The intellectual property landscape shows increasing patent activity around cyclopropanol-containing compounds, with 2229256-68-0 representing a valuable chemical entity for further derivatization. Its structural features align with several privileged scaffolds in medicinal chemistry, particularly for targets in inflammation and infectious diseases. However, comprehensive toxicity profiling and mechanistic studies remain areas for further investigation.

From a commercial perspective, the compound's availability as a research chemical meets growing demand from academic and industrial laboratories exploring structure-activity relationships in heterocyclic systems. Suppliers typically provide analytical data and certificates of analysis, ensuring quality for high-throughput screening and hit-to-lead programs. The pricing reflects its status as a specialty intermediate requiring multi-step synthesis.

Future directions for 1-(2,2-dimethylthiolan-3-yl)cyclopropan-1-ol research may include exploration of its prodrug potential, given the hydroxyl group's derivatization possibilities. Additionally, its application in proteolysis targeting chimeras (PROTACs) represents an emerging area of interest, leveraging both the hydrogen bonding capacity and three-dimensionality for protein-protein interaction modulation. These applications position the compound at the forefront of contemporary drug discovery paradigms.